Cas no 877633-50-6 (N'-(4-chlorophenyl)methyl-N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide)

• Product Name: N'-(4-chlorophenyl)methyl-N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide
• CAS No: 877633-50-6
• MF: C₂₆H₂₉ClN₄O₄
• MW: 496.985865354538
• CID: 6483389
• Update Time: 2025-10-23

N'-(4-chlorophenyl)methyl-N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-chlorophenyl)methyl-N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide
• Ethanediamide, N1-[(4-chlorophenyl)methyl]-N2-[2-(2-furanyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]ethyl]-

• Inchi： 1S/C26H29ClN4O4/c1-34-22-10-8-21(9-11-22)30-12-14-31(15-13-30)23(24-3-2-16-35-24)18-29-26(33)25(32)28-17-19-4-6-20(27)7-5-19/h2-11,16,23H,12-15,17-18H2,1H3,(H,28,32)(H,29,33)
• InChI Key： SWKTVAYMFWWZCI-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Cl)C=C1)(=O)C(NCC(C1=CC=CO1)N1CCN(C2=CC=C(OC)C=C2)CC1)=O

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• pka: 12.09±0.46(Predicted)

Additional information on N'-(4-chlorophenyl)methyl-N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide

N'-(4-Chlorophenyl)methyl-N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide: A Comprehensive Overview

The compound with CAS No. 877633-50-6, named N'-(4-chlorophenyl)methyl-N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethylethanediamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific molecular pathways.

N'-(4-chlorophenyl)methyl is a key structural component of this compound, contributing to its stability and reactivity. The presence of the furan-2-yl group introduces aromaticity and enhances the molecule's ability to participate in π-interactions, which are crucial for binding to target proteins. Additionally, the piperazin ring, a six-membered saturated ring containing two nitrogen atoms, plays a pivotal role in modulating the compound's pharmacokinetic properties, such as solubility and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the ethanediamide moiety's influence on the compound's electronic properties. This group is known to enhance hydrogen bonding capabilities, which are essential for interactions within biological systems. The combination of these structural elements makes N'-(4-chlorophenyl)methyl-N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-yli a versatile scaffold for designing bioactive molecules.

One of the most exciting developments involving this compound is its potential as a lead molecule in anticancer drug development. Studies have shown that it exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit key enzymes or pathways involved in tumor progression. Furthermore, its 4-methoxyphenyl substituent has been implicated in modulating the compound's selectivity toward specific cellular targets.

The synthesis of N'-(4-chlorophenyl)methyl-N-2-(furan-2-yli) involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, making this compound more accessible for large-scale studies. The use of microwave-assisted synthesis has also been explored, offering a faster and more efficient route to the final product.

In terms of applications, this compound has shown promise in the field of medicinal chemistry as a template for designing inhibitors of protein kinases and other enzyme targets. Its ability to adopt multiple conformations due to the flexibility of the piperazine ring allows it to bind to diverse receptor sites, making it a valuable tool in structure-based drug design.

Moreover, recent computational studies have revealed that N'-(4-chlorophenyl)methyl-N-[2-furan]yli exhibits favorable pharmacokinetic profiles, including good absorption and moderate clearance rates. These properties are critical for developing orally bioavailable drugs. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models of disease.

In conclusion, N'-(4-chlorophenyl)methyl-N-[2-furan]yli represents a significant advancement in organic chemistry with broad implications for drug discovery and development. Its unique structure, combined with cutting-edge research findings, positions it as a promising candidate for addressing unmet medical needs across various therapeutic areas.